Cas no 2120626-41-5 (ethyl 1-(piperidin-4-yl)-1H-1,2,3-triazole-5-carboxylate)

• Product Name: ethyl 1-(piperidin-4-yl)-1H-1,2,3-triazole-5-carboxylate
• CAS No: 2120626-41-5
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• CID: 5654847
• PubChem ID: 165891106
• Update Time: 2025-10-29

ethyl 1-(piperidin-4-yl)-1H-1,2,3-triazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2120626-41-5
• ethyl 1-(piperidin-4-yl)-1H-1,2,3-triazole-5-carboxylate
• EN300-27729202

• Inchi： 1S/C10H16N4O2/c1-2-16-10(15)9-7-12-13-14(9)8-3-5-11-6-4-8/h7-8,11H,2-6H2,1H3
• InChI Key： UYNPBVAABDBYEL-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN=NN1C1CCNCC1)=O

Computed Properties

• Exact Mass: 224.12732577g/mol
• Monoisotopic Mass: 224.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 69Ų

Additional information on ethyl 1-(piperidin-4-yl)-1H-1,2,3-triazole-5-carboxylate

Ethyl 1-(Piperidin-4-yl)-1H-1,2,3-triazole-5-carboxylate (CAS No. 2120626-41-5): An Overview of Its Structure, Synthesis, and Applications

Ethyl 1-(piperidin-4-yl)-1H-1,2,3-triazole-5-carboxylate (CAS No. 2120626-41-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a piperidine ring with a 1,2,3-triazole moiety, making it a valuable scaffold for the development of novel therapeutic agents.

The structure of ethyl 1-(piperidin-4-yl)-1H-1,2,3-triazole-5-carboxylate is notable for its functional groups and their arrangement. The piperidine ring provides a flexible and lipophilic component, while the 1,2,3-triazole moiety offers excellent stability and bioavailability. The ester group at the carboxyl position adds further versatility to the molecule, allowing for various chemical modifications and derivatizations.

In terms of synthesis, ethyl 1-(piperidin-4-yl)-1H-1,2,3-triazole-5-carboxylate can be prepared through several well-established methods. One common approach involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is a highly efficient and selective method for forming 1,2,3-triazoles. This reaction typically starts with the azide derivative of piperidine and an alkyne precursor, followed by coupling under copper catalysis to yield the desired product. Recent advancements in click chemistry have further optimized this process, making it more accessible and scalable for industrial applications.

The pharmacological properties of ethyl 1-(piperidin-4-yl)-1H-1,2,3-triazole-5-carboxylate have been extensively studied in various biological systems. Research has shown that this compound exhibits potent activity against a range of targets relevant to human diseases. For instance, it has demonstrated significant anti-inflammatory effects by modulating key signaling pathways involved in inflammation. Additionally, studies have explored its potential as an inhibitor of specific enzymes and receptors, highlighting its therapeutic potential in areas such as neurodegenerative diseases and cancer.

One of the key areas of interest in the clinical applications of ethyl 1-(piperidin-4-yl)-1H-1,2,3-triazole-5-carboxylate is its use as a lead compound for drug development. Preclinical studies have shown promising results in animal models of various diseases. For example, it has been evaluated for its efficacy in treating Alzheimer's disease by targeting beta-secretase (BACE), an enzyme involved in the production of amyloid-beta peptides. Similarly, its anti-cancer properties have been investigated in vitro and in vivo models of breast cancer and melanoma.

The safety profile of ethyl 1-(piperidin-4-yl)-1H-1,2,3-triazole-5-carboxylate is another critical aspect that has been thoroughly examined. Toxicology studies have indicated that this compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in preclinical models. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, ethyl 1-(piperidin-4-yl)-1H-1,2,3-triazole-5-carboxylate (CAS No. 2120626-41-5) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structure and favorable pharmacological properties make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. As research continues to advance our understanding of this compound's mechanisms of action and potential clinical benefits, it is likely to play an increasingly important role in the future of drug discovery and development.